Cas no 129700-38-5 (1,3-Propanedione, 1-phenyl-3-[4-(trifluoromethyl)phenyl]-)

1,3-Propanedione, 1-phenyl-3-[4-(trifluoromethyl)phenyl]- structure
129700-38-5 structure
Product Name:1,3-Propanedione, 1-phenyl-3-[4-(trifluoromethyl)phenyl]-
CAS No:129700-38-5
MF:C16H11F3O2
MW:292.252555131912
CID:1224838
PubChem ID:43321265
Update Time:2025-04-20

1,3-Propanedione, 1-phenyl-3-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanedione, 1-phenyl-3-[4-(trifluoromethyl)phenyl]-
    • 1-phenyl-3-[4-(trifluoromethyl)phenyl]propane-1,3-dione
    • SCHEMBL22130998
    • KQACGQITPWZNMG-UHFFFAOYSA-N
    • DTXSID40655831
    • 129700-38-5
    • Inchi: 1S/C16H11F3O2/c17-16(18,19)13-8-6-12(7-9-13)15(21)10-14(20)11-4-2-1-3-5-11/h1-9H,10H2
    • InChI Key: KQACGQITPWZNMG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C(CC(C1C=CC=CC=1)=O)=O)(F)F

Computed Properties

  • Exact Mass: 292.07113
  • Monoisotopic Mass: 292.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 376
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司